Cas no 1951445-18-3 ((S)-3-(4-(Benzyloxy)phenyl)-2-(isopropylamino)propanoic acid)

• Product Name: (S)-3-(4-(Benzyloxy)phenyl)-2-(isopropylamino)propanoic acid
• CAS No: 1951445-18-3
• MF: C₁₉H₂₃NO₃
• MW: 313.390825510025
• CID: 4709948
• Update Time: 2025-10-24

(S)-3-(4-(Benzyloxy)phenyl)-2-(isopropylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-(4-(benzyloxy)phenyl)-2-(isopropylamino)propanoic acid
• (S)-3-(4-(Benzyloxy)phenyl)-2-(isopropylamino)propanoic acid

• Inchi： 1S/C19H23NO3/c1-14(2)20-18(19(21)22)12-15-8-10-17(11-9-15)23-13-16-6-4-3-5-7-16/h3-11,14,18,20H,12-13H2,1-2H3,(H,21,22)/t18-/m0/s1
• InChI Key： GCOAGFKQFBCBJY-SFHVURJKSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)C[C@@H](C(=O)O)NC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 345
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-3-(4-(Benzyloxy)phenyl)-2-(isopropylamino)propanoic acid

Research Brief on (S)-3-(4-(Benzyloxy)phenyl)-2-(isopropylamino)propanoic acid (CAS: 1951445-18-3)

The compound (S)-3-(4-(Benzyloxy)phenyl)-2-(isopropylamino)propanoic acid (CAS: 1951445-18-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of (S)-3-(4-(Benzyloxy)phenyl)-2-(isopropylamino)propanoic acid as a chiral intermediate in the synthesis of bioactive molecules. Its structural features, including the benzyloxy and isopropylamino groups, make it a versatile scaffold for designing novel compounds with enhanced pharmacological properties. Researchers have employed advanced synthetic methodologies, such as asymmetric catalysis and enzymatic resolution, to produce this compound with high enantiomeric purity.

In vitro and in vivo studies have demonstrated that (S)-3-(4-(Benzyloxy)phenyl)-2-(isopropylamino)propanoic acid exhibits promising activity against a range of biological targets. For instance, it has shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases. Additionally, its interaction with G-protein-coupled receptors (GPCRs) has been investigated, revealing its potential as a modulator of neurotransmitter systems.

One of the key challenges in the development of (S)-3-(4-(Benzyloxy)phenyl)-2-(isopropylamino)propanoic acid as a therapeutic agent is optimizing its pharmacokinetic properties. Recent research has focused on modifying its chemical structure to improve bioavailability and reduce off-target effects. Computational modeling and structure-activity relationship (SAR) studies have been instrumental in guiding these modifications.

In conclusion, (S)-3-(4-(Benzyloxy)phenyl)-2-(isopropylamino)propanoic acid represents a promising candidate for further drug development. Its unique chemical structure and biological activity make it a valuable tool for exploring new therapeutic avenues. Future research should focus on elucidating its mechanism of action and conducting preclinical trials to assess its safety and efficacy.